1-(Tert-butylamino)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride

• IUPAC Name: 1-(tert-butylamino)-3-naphthalen-2-yloxypropan-2-ol;hydrochloride
• InChI: InChI=1S/C17H23NO2.ClH/c1-17(2,3)18-11-15(19)12-20-16-9-8-13-6-4-5-7-14(13)10-16;/h4-10,15,18-19H,11-12H2,1-3H3;1H
• InChI Key: YWVVDQWVCKTKSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC(COC1=CC2=CC=CC=C2C=C1)O.Cl
• Molecular Formula: C17H24ClNO2
• Molecular Weight: 309.8 g/mol
• CAS No.: 15229-72-8

Description

1-(Tert-butylamino)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C17H24ClNO2 and its molecular weight is 309.83. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Fluorescence Sensing

1,8-Bis(3-tert-butyl-9-acridyl)naphthalene N, N'-dioxide has been synthesized for enantioselective fluorescence sensing of chiral amino alcohols, demonstrating the potential for applications in analytical chemistry. This compound forms a highly fluorescent scandium complex used in a fluorescence ligand displacement assay, allowing accurate measurements of both the total amount and the enantiomeric excess of several amino alcohols at micromolar concentrations (Liu, Pestano, & Wolf, 2008).

Self-Assembly into Vesicular Structures

A novel class of linear arylamide oligomers has been designed from naphthalene-2,7-diamine and benzene-1,3,5-tricarboxylic acid segments. These oligomers self-assemble into vesicular structures in methanol, driven by ordered stacking of the oligomeric amide backbones, with the tert-butoxycarbonylamino groups at the ends playing a crucial role. This self-assembly process has implications for the development of new materials and drug delivery systems (Xu et al., 2009).

Potential as an Anticancer Drug

1-[2-(2-Methoxyphenylamino)ethylamino]-3-(naphthalene-1-yloxy)propan-2-ol, an analogue of naftopidil, has shown promise as a new anticancer drug. It induces cell death in a variety of human cancer cell lines and effectively suppresses tumor growth in mice, offering hope for cancer therapy (Nishizaki et al., 2014).

Catalytic Activity in Cyclohexene Oxidation

New cobalt phthalocyanine complexes bearing 1,3-bis(naphthalen-1-yloxy)propan-2-ol and 1,3-bis(naphthalen-2-yloxy)propan-2-ol have been synthesized and shown catalytic activity in the oxidation of cyclohexene using different oxidants. This research explores the potential of these complexes in catalytic processes, contributing to the field of green chemistry (Aktaş et al., 2013).

Tert-Butylation of Naphthalene

The tert-butylation of naphthalene with tertiary butanol over Ce-modified HY zeolites has been studied for the production of 2,6-DANs, a fundamental starting material for PEN. This process illustrates the potential application of Ce-modified HY zeolites in improving selectivity and efficiency in chemical synthesis (Huang et al., 2017).